Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Shao-Lu Li,Tangxin Xiao,Chen Lin,Leyong Wang Chem. Soc. Rev., 2012,41, 5950-5968
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Hui Mei,Dou Yang,Li Yao,Wenqiang Yang,Xing Zhao,Yongtao Yao,Laifei Cheng,Litong Zhang,Konstantinos G. Dassios J. Mater. Chem. C, 2021,9, 5411-5424
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M. Ishak,A. Arslan,Farazila Yusof,B. S. Sazzad,M. Nasir Bashir,M. Jamshaid RSC Adv., 2018,8, 6858-6869
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Jun Jin,Jing Liu,Zhao Deng,Yu Li,Olivier Deparis J. Mater. Chem. A, 2013,1, 15491-15500
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Lingyun Li,Yan Yu,Guofu Wang,Lizhen Zhang,Zhoubin Lin CrystEngComm, 2013,15, 6083-6089
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Mintu Porel,Vijayakumar Ramalingam,Maciej E. Domaradzki,Victor G. Young, Jr.,Vaidyanathan Ramamurthy,Rajeev S. Muthyala Chem. Commun., 2013,49, 1633-1635
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Gang Wang,Yike Fu,Zhaohui Ren,Jie Huang,Serena Best,Xiang Li,Gaorong Han Chem. Commun., 2018,54, 6324-6327
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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